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Compound of Interest

Compound Name: PF-00217830

Cat. No.: B1679664

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-00217830 is a potent and selective arylpiperazine naphthyridinone derivative that has been
identified as a partial agonist for the dopamine D2 receptor.[1][2] It has also been characterized
for its affinity towards serotonin receptors 5-HT1A and 5-HT2A.[1][2] Developed for the
potential treatment of schizophrenia and bipolar disorder, the characterization of its dose-
response relationship is crucial for understanding its therapeutic potential and mechanism of
action.[1][3] These application notes provide a detailed overview of the signaling pathways
affected by PF-00217830 and protocols for determining its dose-response curve in vitro.

Data Presentation

The following table summarizes the available quantitative data for PF-00217830. This data is
essential for comparing its potency and selectivity across different receptors.
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Target Receptor Parameter Value Reference
Dopamine D2 Ki (nM) 0.81 [3]
] Data not publicly
Serotonin 5-HT2A Ki (nM) )
available
] Data not publicly
Serotonin 5-HT1A Ki (nM) )
available
) ECso (M) (CAMP Data not publicly
Dopamine D2 )
Assay) available
) Emax (%) (CAMP Data not publicly
Dopamine D2 )
Assay) available

Ki: Inhibitor constant, a measure of binding affinity. A lower Ki value indicates a higher binding
affinity. ECso: Half-maximal effective concentration, the concentration of a drug that gives half
of the maximal response. Emax: Maximum effect, the maximal response that can be produced
by the drug.

Signaling Pathways

PF-00217830 primarily acts on the dopamine D2 receptor, a G protein-coupled receptor
(GPCR) that signals through the Gai/o pathway. As a partial agonist, PF-00217830 can both
stimulate the receptor in the absence of the endogenous ligand (dopamine) and compete with
and reduce the signaling of the full agonist.
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Culture cells expressing
D2 receptors

Prepare cell membranes l
expressing D2 receptors
Treat cells with varying
concentrations of PF-00217830
in the presence of Forskolin
Incubate membranes with
radioligand ([3H]Spiperone)
and varying concentrations
of PF-00217830 Incubate to allow for
\L cAMP production
Separate bound and l
free radioligand Lyse cells to release
(e.q., filtration) intracellular cAMP

Quantify bound radioactivity Measure cAMP levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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